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Compound of Interest

Compound Name: OG 488, acid

Cat. No.: B15142037

For Researchers, Scientists, and Drug Development Professionals

Oregon Green 488 is a versatile, bright green fluorescent dye prized for its photostability and
pH insensitivity within the physiological range. A derivative of fluorescein, it offers significant
advantages for a variety of applications in biological research, including fluorescence
microscopy, flow cytometry, and high-throughput screening. Proper handling, including
appropriate solubilization and storage, is paramount to ensure the dye's performance and the
reproducibility of experimental results. This guide provides an in-depth overview of the solubility
and storage conditions for Oregon Green 488 and its common reactive derivatives.

Core Properties and Derivatives

Oregon Green 488 is available in several forms, each tailored for specific applications. The
parent molecule is the carboxylic acid, which can be used as a pH indicator in acidic
environments due to its low pKa of approximately 4.7.[1][2] More commonly, researchers utilize
its amine-reactive succinimidyl ester (SE) for labeling proteins and peptides, or its azide form
for conjugation via click chemistry. The acetoxymethyl (AM) ester variant is employed for
loading the dye into live cells to measure intracellular ion concentrations.

Solubility of Oregon Green 488 and its Derivatives

The solubility of Oregon Green 488 is highly dependent on its chemical form. While the parent
compound, fluorescein, is water-soluble, Oregon Green 488 exhibits poorer solubility in
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agueous solutions.[3][4] For most applications, organic solvents are required to prepare stock
solutions.

Table 1: Solubility of Oregon Green 488 Derivatives

o Recommended ]
Derivative Concentration Notes
Solvent
Oregon Green 488, - Generally has poor
] ) DMSO, Chloroform Not specified -
Carboxylic Acid water solubility.
Oregon Green 488, Sonication is
S 80 mg/mL (157.06
Succinimidyl Ester Anhydrous DMSO M) recommended for
m
(SE) complete dissolution.
Oregon Green 488, Sonication may be
) DMSO 50 mg/mL (78.41 mM) ]
Azide required.
Oregon Green 488 Prepare fresh for each
Anhydrous DMSO 2-5 mM ) ) )
BAPTA-1, AM experiment if possible.

Storage and Stability

Correct storage is critical to prevent the degradation of Oregon Green 488 and its derivatives.
As a general rule, all forms of the dye should be protected from light.

Table 2: Storage Conditions for Oregon Green 488 Derivatives
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Derivative

Solid Form Storage

Stock Solution
Storage

Stability

Oregon Green 488,
Carboxylic Acid

-20°C

Not specified

> 4 years when stored

properly as a solid.

Oregon Green 488,
Succinimidyl Ester
(SE)

-5 to -30°C, desiccate

-20°C (short-term),
-80°C (long-term)

Stock solutions are
stable for up to 1
month at -20°C and
up to 6 months at
-80°C. Avoid repeated

freeze-thaw cycles.

Oregon Green 488,
Azide

<-20°C, desiccate

-20°C (up to 1 month),
-80°C (up to 6

Must be stored in a

sealed container,

months) away from moisture.
Stock solutions are
Oregon Green 488 ) stable for up to 3
-20°C, desiccate -20°C

BAPTA-1, AM

months when stored

in tightly sealed vials.

Oregon Green 488

Labeled Conjugates

4°C (short-term),
-20°C (long-term)

4°C (short-term),
-20°C (long-term)

Can be stable for
several months at
4°C. For long-term
storage, aliquot and
freeze. Avoid repeated

freeze-thaw cycles.

Experimental Protocols and Workflows
Preparation of Stock Solutions

A generalized workflow for preparing a stock solution of a reactive Oregon Green 488

derivative is outlined below. Always refer to the manufacturer's specific instructions for the

particular product.
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Stock Solution Preparation

Equilibrate vial of solid dye to room temperature

Gdd appropriate volume of anhydrous DMSO)

'

C/ortex and/or sonicate until fully dissolvecD

'

Gliquot and store at -20°C or -80°C, protected from Iighg

Stock solution ready for use

Click to download full resolution via product page

Caption: General workflow for preparing Oregon Green 488 stock solutions.

Protein Labeling with Oregon Green 488 Succinimidyl
Ester

The succinimidyl ester (SE) of Oregon Green 488 reacts with primary amines on proteins to
form stable covalent bonds. The following diagram illustrates a typical protein labeling and
purification workflow.
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Protein Labeling Workflow

Grepare protein in amine-free buffer (e.g., PBSD

'

(Adjust pH to ~8.3 with sodium bicarbonate)

'

Gdd Oregon Green 488 SE stock solution to proteir)

'

anubate for 1 hour at room temperature, protected from Iighg

Gurify conjugate via size exclusion chromatographa
(Collect labeled protein fractions)
(Store conjugate at 4°C or -20°C)

Click to download full resolution via product page

Caption: Workflow for labeling proteins with Oregon Green 488 SE.

Intracellular Loading of Oregon Green 488 BAPTA-1, AM
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The AM ester form of Oregon Green 488 derivatives allows for passive diffusion across the cell
membrane. Once inside the cell, esterases cleave the AM groups, trapping the fluorescent
indicator.

Cell Loading with AM Ester

Grepare 2-5 mM stock solution in anhydrous DMSO)

:

(Dilute stock solution in buffer (e.g., HHBS) with Pluronic F-lZ‘/)

Geplace cell culture medium with loading buffe)
Gncubate at 37°C for 30-60 minutes)

(Wash cells with buffer to remove excess dye)

Cells are ready for imaging

Click to download full resolution via product page
Caption: Workflow for loading live cells with Oregon Green 488 AM ester.

By adhering to these guidelines for solubility and storage, researchers can ensure the optimal
performance of Oregon Green 488 in their experimental applications, leading to reliable and
high-quality data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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